Cas no 913830-25-8 (3-(3-(Pyridin-3-yl)-1,2,4-oxadiazol-5-yl)aniline)

• Product Name: 3-(3-(Pyridin-3-yl)-1,2,4-oxadiazol-5-yl)aniline
• CAS No: 913830-25-8
• MF: C₁₃H₁₀N₄O
• MW: 238.244701862335
• CID: 2141500
• Update Time: 2023-08-04

3-(3-(Pyridin-3-yl)-1,2,4-oxadiazol-5-yl)aniline Chemical and Physical Properties

Names and Identifiers

• 3-(3-(pyridin-3-yl)-1,2,4-oxadiazol-5-yl)aniline
• PKCBB_00821
• NLDUIBYQNUWQSZ-UHFFFAOYSA-N
• SEL10019031
• 3-(3-(Pyridin-3-yl)-1,2,4-oxadiazol-5-yl)aniline

• Inchi： 1S/C13H10N4O/c14-11-5-1-3-9(7-11)13-16-12(17-18-13)10-4-2-6-15-8-10/h1-8H,14H2
• InChI Key： NLDUIBYQNUWQSZ-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC=C(C=2)N)=NC(C2C=NC=CC=2)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 276
• Topological Polar Surface Area: 77.8